Cas no 37113-44-3 (3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)-)
![3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)- structure](https://www.kuujia.com/scimg/cas/37113-44-3x300.png)
37113-44-3 structure
Product Name:3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)-
CAS No:37113-44-3
Molecular Formula:C9H13N7O3
Molecular Weight:267.24462
CID:320012
PubChem ID:330551
3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)- Properties
Names and Identifiers
-
- 3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)-
- 5-(5,7-diaminotriazolo[4,5-d]pyrimidin-3-yl)-2-(hydroxymethyl)oxolan-3-ol
- 2-amino-8-aza-2'-deoxy-adenosine
- AC1L773P
- NSC319517
- NSC-319517
- DTXSID90317634
- 37113-44-3
-
- InChIKey: GNVDISDXAQTJJA-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H13N7O3/c10-7-6-8(13-9(11)12-7)16(15-14-6)5-1-3(18)4(2-17)19-5/h3-5,17-18H,1-2H2,(H4,10,11,12,13)
- SMILES: OCC1C(O)CC(N2N=NC3=C(N=C(N=C23)N)N)O1
Computed Properties
- Exact Mass: 267.10819
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Rotatable Bond Count: 2
- Monoisotopic Mass: 267.108
- Heavy Atom Count: 19
- Complexity: 335
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1.6
- Topological Polar Surface Area: 158Ų
Experimental Properties
- LogP: -0.81120
- PSA: 158.22
- Refractive Index: 2.034
- Boiling Point: 778.2°C at 760 mmHg
- Flash Point: 424.5°C
- Density: 2.29
3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)- Related Literature
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Vaishali Khokhar,Siddharth Pandey Phys. Chem. Chem. Phys., 2021,23, 9096-9108
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Mercedes Gracia,José F. Marco,J. Ramón Gancedo,Juan Luis Gautier,Edmundo I. Ríos,Nieves Menéndez,Jesús Tornero J. Mater. Chem., 2003,13, 844-851
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Yiwei Lian,Kongshuang Zhao Soft Matter, 2011,7, 8828-8837
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Yuhe Shao,Hao Cai,Fangyi Zhao,Shengqiang Liu,Zhen Song,Quanlin Liu Inorg. Chem. Front., 2022,9, 5590-5596
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Sébastien Marze,Cédric Gaillard Soft Matter, 2015,11, 5365-5373
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Fujian Liu,Jing Sun,Longfeng Zhu,Xiangju Meng,Chenze Qi,Feng-Shou Xiao J. Mater. Chem., 2012,22, 5495-5502
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Sylvia J. Lou,Stephen Loser,Kyle A. Luck,Nanjia Zhou,Matthew J. Leonardi,Amod Timalsina,Eric F. Manley,Dugan Hayes,Joseph Strzalka,Robert P. H. Chang,Tobin J. Marks J. Mater. Chem. C, 2020,8, 15234-15252
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Weiguang Chen,Julien Egly,Amalia I. Poblador-Bahamonde,Aline Maisse-Francois,Stéphane Bellemin-Laponnaz,Thierry Achard Dalton Trans., 2020,49, 3243-3252
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